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Compound of Interest

2-(2-Chlorophenoxy)-N-
Compound Name:

ethylethanamine
CAS No.: 915921-75-4
Cat. No.: B1532964

Get Quote
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Technical Monograph: 2-(2-Chlorophenoxy)-N-

ethylethanamine

Physicochemical Profiling, Synthetic Pathways, and
Pharmacophore Analysis

Executive Summary & Chemical Identity

2-(2-Chlorophenoxy)-N-ethylethanamine is a bifunctional organic building block
characterized by an ortho-chlorinated phenoxy ether moiety linked to a secondary ethylamine.
[1] It serves as a critical scaffold in medicinal chemistry, particularly in the optimization of
lipophilicity and metabolic stability for central nervous system (CNS) active drugs.

Unlike its primary amine counterparts, the N-ethyl substitution confers increased steric bulk and
lipophilicity (LogP), modulating the compound's blood-brain barrier (BBB) permeability and
receptor binding affinity.
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Table 1: Physicochemical Characterization

Property Value | Descriptor Note

N-Ethyl-2-(2- ]
IUPAC Name ] Systematic nomenclature
chlorophenoxy)ethan-1-amine

CAS Registry 915921-75-4 Unique identifier
Molecular Formula C10H14CINO
Molecular Weight 199.68 g/mol
SMILES CCNCCOC1=Cc=CcCc=C1cCl Structure string
_ Viscous pale yellow oil (Free ]
Physical State Hygroscopic
Base)

~285°C (Predicted at 760

Boiling Point High BP due to polarity
mmHgQ)

pKa (Base) 9.6 £ 0.4 (Predicted) Typical for secondary amines

LogP 2.85+0.3 Moderate lipophilicity

Soluble in DCM, DMSO,
Solubility Methanol; Low in Water (Free Forms water-soluble HCI salts

Base)

Synthetic Methodologies & Reaction Logic

The synthesis of 2-(2-Chlorophenoxy)-N-ethylethanamine requires precise control to avoid
polymerization or over-alkylation. Two primary routes are validated for laboratory and scale-up
contexts.

Route A: The Sequential Williamson-Amination Protocol
(Recommended)

This pathway is preferred for its high regioselectivity and ease of purification. It avoids the
formation of quaternary ammonium byproducts common in direct alkylation.
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« Etherification: 2-Chlorophenol is deprotonated (using K2COs in DMF) and reacted with 1-
bromo-2-chloroethane. The use of a mixed dihalide exploits the higher reactivity of bromine

to selectively form 2-(2-chlorophenoxy)ethyl chloride.

o Finkelstein Activation (Optional): In situ conversion of the alkyl chloride to an iodide using

Nal can accelerate the subsequent amine substitution.
» Nucleophilic Substitution: The alkyl halide is treated with excess ethylamine.

o Critical Control Point: A large excess (5—10 equivalents) of ethylamine is mandatory to
suppress the formation of the tertiary amine dimer (bis-alkylation).

Route B: Reductive Amination

Alternatively, the ether intermediate 2-(2-chlorophenoxy)acetaldehyde can be condensed with
ethylamine followed by reduction with NaBH(OAC)s. This method is milder but requires the

unstable aldehyde precursor.

Visualization: Synthetic Workflow
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Figure 1: Step-wise synthetic pathway emphasizing the critical control of ethylamine

stoichiometry to prevent dimerization.

Structural Analysis & Reactivity Profile
The Ortho-Chloro Effect

The chlorine atom at the ortho position of the phenoxy ring exerts two distinct effects:
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 Steric Hindrance: It restricts rotation around the ether bond, potentially locking the molecule
into a specific conformation favored by certain GPCR binding pockets (e.g., 5-HT receptors).

o Metabolic Blocking: The halogen blocks hydroxylation at the 2-position, a common Phase |
metabolic route, thereby extending the half-life of drugs containing this moiety.

Amine Nucleophilicity

As a secondary amine, the nitrogen center is highly nucleophilic.

e Reactivity: It readily reacts with acid chlorides, isocyanates, and sulfonyl chlorides to form
amides, ureas, and sulfonamides, respectively.

» Salt Formation: It forms stable, crystalline salts with mineral acids (HCI, H2SO4) and organic
acids (oxalate, fumarate), which is the preferred form for storage to prevent oxidation.

Pharmacophore & Applications[2]
This molecule is a "privileged structure” in medicinal chemistry, serving as a scaffold for:
o Adrenergic Antagonists: The phenoxyethylamine core mimics the side chain of

neurotransmitters like norepinephrine. The N-ethyl group increases selectivity for a-
adrenergic receptors over B-receptors compared to bulky N-isopropyl analogs.

o Serotonin Reuptake Inhibitors (SSRIs): Structural analogs are investigated for their ability to
inhibit the serotonin transporter (SERT). The ortho-chloro substituent is a classic bioisostere
used to tune potency (compare with Fluoxetine or Atomoxetine derivatives).

Visualization: Pharmacophore Mapping
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Structural Features

N-Ethyl Group: 0-Cl Group: :
: Increases LogP & BBB Penetration Blocks Metabolic Hydroxylation .
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Figure 2: Pharmacophore mapping illustrating the relationship between structural features and
potential biological targets.

Handling & Safety Protocols

Warning: This compound is a secondary amine and an alkyl ether derivative. It should be
treated as Corrosive and an Irritant.

Standard Operating Procedure (SOP) for Handling

o Personal Protective Equipment (PPE):
o Nitrile gloves (0.11 mm minimum thickness) are required.
o Chemical splash goggles and a face shield if working with volumes >50 mL.

o Work must be performed in a certified chemical fume hood.
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» Storage Stability:

o Free Base: Store under inert gas (Argon/Nitrogen) at 2—8°C. Sensitive to COz absorption
(carbamate formation).

o HCI Salt: Stable at room temperature in a desiccator.
e Spill Management:

o Neutralize spills with weak acid (citric acid solution) before absorbing with vermiculite. Do
not use bleach (possibility of chloramine formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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